Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H12ClNO3S/c1-22-17(21)15-14(12-4-2-3-5-13(12)23-15)19-16(20)10-6-8-11(18)9-7-10/h2-9H,1H3,(H,19,20)
• InChI Key: LBYYTIPYNGGZMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol

Description

“Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate” is a chemical compound with the CAS Number: 544421-24-1. It has a molecular weight of 295.75 and its IUPAC name is methyl 3- [ (4-chlorobenzoyl)amino]-2-thiophenecarboxylate.

Synthesis Analysis

Thiophene derivatives, such as “Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate”, can be synthesized by heterocyclization of various substrates. Some of the typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. For example, the Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate” can be represented by the linear formula: C13H10ClNO3S.

Chemical Reactions Analysis

Thiophene derivatives are known to exhibit a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

“Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate” is a solid compound. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Sure! Here’s a comprehensive analysis of the scientific research applications of Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate:

Pharmaceutical Development

Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate has shown potential in the development of new pharmaceutical compounds. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. .

Chemical Synthesis

This compound is valuable in synthetic organic chemistry. It serves as an intermediate in the synthesis of more complex molecules. Its functional groups allow for various chemical modifications, enabling the creation of diverse chemical entities. .

Material Science

In material science, Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate is investigated for its potential in developing new materials with unique properties. Its incorporation into polymers and other materials can enhance their thermal stability, mechanical strength, and electrical conductivity. .

Biological Research

The compound is used in biological research to study its effects on various biological systems. Researchers are examining its interactions with enzymes, receptors, and other cellular components to understand its mechanism of action. .

Environmental Science

In environmental science, Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate is studied for its potential impact on the environment. Researchers are investigating its degradation pathways, persistence in the environment, and potential toxicity to aquatic and terrestrial organisms. .

Agricultural Chemistry

The compound is explored for its potential use in agriculture as a pesticide or herbicide. Its ability to inhibit the growth of certain pests and weeds makes it a candidate for developing new agrochemicals. .

Medicinal Chemistry

In medicinal chemistry, Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate is investigated for its potential to act as a lead compound in drug design. Its structure can be modified to enhance its pharmacological properties, such as potency, selectivity, and bioavailability. .

Mechanism of Action

While the specific mechanism of action for “Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate” is not mentioned in the search results, it’s worth noting that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

The safety information available indicates that “Methyl 3-(4-chlorobenzamido)benzo[b]thiophene-2-carboxylate” may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.